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Compound of Interest

Compound Name: Curcumin glucuronide

Cat. No.: B601064

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of curcumin glucuronide, the major
metabolite of curcumin. It covers its chemical structure, metabolic formation, pharmacokinetic
properties, and detailed experimental protocols for its synthesis and analysis.

Chemical Structure and Formation of Curcumin
Glucuronide

Curcumin glucuronide is a major phase Il metabolite of curcumin, the principal curcuminoid
found in turmeric. Following oral administration, curcumin undergoes extensive metabolism in
the intestines and liver.[1][2] One of the primary metabolic pathways is glucuronidation, a
process where a glucuronic acid moiety is attached to curcumin.[3][4] This conjugation reaction
is catalyzed by UDP-glucuronosyltransferases (UGTs), with UGT1ALl in the liver and UGT1A8
and UGT1A10 in the intestines being the predominant isoforms involved.[3]

The addition of the highly polar glucuronic acid group significantly increases the water solubility
of curcumin, facilitating its excretion from the body.[5] This process, however, is also a major
contributor to the low systemic bioavailability of free curcumin.[4][6]

Chemical Identifiers:

e Molecular Formula: C27H28012[7]
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e Molecular Weight: 544.5 g/mol [7]

o |[UPAC Name: (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[4-[(1E,6E)-7-(4-hydroxy-3-
methoxyphenyl)-3,5-dioxohepta-1,6-dienyl]-2-methoxyphenoxy]oxane-2-carboxylic acid[7]

« CAS Number: 227466-72-0[7][8]

The glucuronic acid can be attached to one of the phenolic hydroxyl groups of curcumin,
resulting in curcumin monoglucuronide.[9]

Metabolic Pathways of Curcumin

Curcumin is metabolized through two main pathways: reduction and conjugation.[2][10] The
reduction pathway involves the conversion of curcumin to dihydrocurcumin (DHC),
tetrahydrocurcumin (THC), hexahydrocurcumin (HHC), and octahydrocurcumin (OHC).[10][11]
These reduced metabolites can then undergo conjugation. The primary conjugation pathways
are glucuronidation and sulfation.[4][12] The resulting metabolites, such as curcumin
glucuronide, curcumin sulfate, and glucuronides of the reduced forms, are the predominant
forms found in plasma after curcumin administration.[11][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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